Cas no 1707365-07-8 (6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile)

• Product Name: 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile
• CAS No: 1707365-07-8
• MF: C₁₄H₁₀ClN₃O
• MW: 271.701701641083
• CID: 5152069
• Update Time: 2025-05-20

6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile

• Inchi： 1S/C14H10ClN3O/c15-14-11(7-16)10-3-6-19-8-12(10)13(18-14)9-1-4-17-5-2-9/h1-2,4-5H,3,6,8H2
• InChI Key： XACFHASEVKZWPQ-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)=NC(Cl)=C(C#N)C2CCOCC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile

6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile (CAS 1707365-07-8): A Comprehensive Overview

In the realm of heterocyclic chemistry, 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile (CAS 1707365-07-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This fused pyridine-pyran system, characterized by the presence of a chloro substituent and a cyano group, has garnered attention in various research fields, particularly in medicinal chemistry and material science.

The molecular structure of 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile combines multiple pharmacophoric elements that make it a valuable scaffold for drug discovery. The pyridine and pyran moieties are known to contribute to enhanced binding affinity with biological targets, while the chloro and cyano groups offer opportunities for further chemical modifications. Researchers are particularly interested in how these structural components influence the compound's physicochemical properties, such as solubility, stability, and bioavailability.

Recent studies have explored the potential of 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile derivatives in addressing current challenges in therapeutic development. The compound's framework has shown promise in the design of kinase inhibitors, with particular relevance to oncology research. Its structural similarity to known bioactive molecules has prompted investigations into its potential as a lead compound for treating various diseases, aligning with the growing demand for novel therapeutic agents in precision medicine.

From a synthetic chemistry perspective, the preparation of 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile presents interesting challenges and opportunities. Modern synthetic approaches often employ transition metal-catalyzed reactions or multicomponent reactions to construct the complex heterocyclic system efficiently. The development of sustainable synthetic routes for this compound has become particularly relevant in light of the pharmaceutical industry's increasing focus on green chemistry principles.

The compound's potential extends beyond pharmaceutical applications. Materials scientists have investigated pyrano[3,4-c]pyridine derivatives for their electronic properties, with possible applications in organic electronics and optoelectronic devices. The conjugated system and electron-withdrawing groups in 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile make it an interesting candidate for the development of novel organic semiconductors, particularly in the context of emerging technologies like flexible electronics and OLED displays.

Analytical characterization of 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given the complexity of the fused ring system. Recent advancements in analytical instrumentation have significantly improved the ability to study such complex molecules in detail.

In the context of current research trends, 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile represents an important building block in fragment-based drug design. This approach, which has gained prominence in modern drug discovery, focuses on assembling drug candidates from smaller molecular fragments. The compound's balanced combination of hydrogen bond acceptors and donors, along with its moderate molecular weight, makes it particularly suitable for such applications.

The commercial availability of 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile (CAS 1707365-07-8) has facilitated its adoption in various research programs. Suppliers typically provide comprehensive technical data sheets that include information on solubility, storage conditions, and handling precautions. As research interest in this compound grows, manufacturers are increasingly offering custom synthesis services and bulk quantities to meet diverse research needs.

Looking forward, the scientific community anticipates continued exploration of 6-Chloro-8-pyridin-4-yl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile and its derivatives. With the increasing integration of artificial intelligence in molecular design and the growing emphasis on targeted therapies, this compound class is well-positioned to contribute to future breakthroughs in both pharmaceutical and materials science applications.